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Compound of Interest

Compound Name:
(S)-1-(2-Nitrophenyl)ethanamine

hydrochloride

Cat. No.: B1604374 Get Quote

An In-Depth Technical Guide to (S)-1-(2-Nitrophenyl)ethanamine hydrochloride (CAS:

1113041-80-7): Synthesis, Characterization, and Applications

Abstract
(S)-1-(2-Nitrophenyl)ethanamine hydrochloride is a chiral building block of significant

interest to the pharmaceutical and fine chemical industries. This molecule uniquely combines a

stereochemically defined primary amine with a versatile nitroaromatic scaffold, offering a wealth

of synthetic possibilities. The presence of the ortho-nitro group provides a strategic handle for

further chemical transformations, while the chiral ethylamine moiety is a common feature in a

vast array of bioactive molecules. This guide provides a comprehensive technical overview

intended for researchers, scientists, and drug development professionals. It delves into the

compound's physicochemical properties, outlines robust strategies for its stereoselective

synthesis, details a necessary framework for its analytical characterization, and explores its

potential applications as a pivotal intermediate in medicinal chemistry.

Introduction: A Convergence of Privileged Scaffolds
In the landscape of modern drug discovery, chiral amines and nitroaromatic compounds

represent two of the most ubiquitous and functionally significant structural motifs. Chiral primary

amines are integral components in countless natural products and pharmaceuticals, with their

specific stereochemistry often being critical for biological activity and target engagement.[1][2]

It is estimated that amine functionalities are present in over 80% of all drugs and drug
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candidates.[3] Concurrently, nitroarenes serve as versatile synthetic intermediates and are

themselves core fragments in numerous approved drugs, valued for their unique electronic

properties and their ability to be transformed into other functional groups.[4][5][6]

(S)-1-(2-Nitrophenyl)ethanamine hydrochloride, CAS 1113041-80-7, exists at the

intersection of these two critical classes. It is not merely a chemical reagent but a strategically

designed building block. The hydrochloride salt form enhances stability and improves handling

characteristics, making it suitable for laboratory and process chemistry environments. This

guide, written from the perspective of a senior application scientist, aims to synthesize available

data with field-proven insights to provide a holistic and practical understanding of this valuable

compound.

Physicochemical Properties and Structural
Elucidation
The utility of any chemical intermediate begins with a thorough understanding of its

fundamental properties. These characteristics dictate storage conditions, reaction compatibility,

and analytical approaches.

Key Properties
A summary of the essential physicochemical data for (S)-1-(2-Nitrophenyl)ethanamine
hydrochloride is presented below.
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Property Value Reference(s)

CAS Number 1113041-80-7 [7][8]

Molecular Formula C₈H₁₁ClN₂O₂ [9][10]

Molecular Weight 202.64 g/mol [8][10]

IUPAC Name

(1S)-1-(2-

nitrophenyl)ethanamine;hydroc

hloride

[11]

Synonyms

(S)-1-(2-

nitrophenyl)ethanaMine

(Hydrochloride)

[8][10]

Physical Form Solid [11][12]

Storage Store at room temperature [11][12]

InChI Key
HFXVLGOYQIKRTO-

RGMNGODLSA-N
[11][12]

Molecular Structure
The structure of (S)-1-(2-Nitrophenyl)ethanamine is defined by a chiral center at the alpha-

carbon of the ethylamine chain, attached to a benzene ring bearing a nitro group at the ortho-

position. This specific arrangement has profound implications for its chemical behavior. The

electron-withdrawing nature of the nitro group influences the reactivity of the aromatic ring and

the basicity of the amine.

Caption: Structure of (S)-1-(2-Nitrophenyl)ethanamine hydrochloride.

Synthesis and Manufacturing Strategies
A robust and scalable synthesis is paramount for the viability of any chemical intermediate.

While multiple strategies exist for the synthesis of chiral amines, asymmetric reductive

amination stands out for its efficiency and high stereocontrol.[1][13]

Retrosynthetic Analysis
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A logical retrosynthetic approach simplifies the target molecule into readily available starting

materials. The key disconnection is the carbon-nitrogen bond of the primary amine, pointing

directly to a ketone precursor via reductive amination.

(S)-1-(2-Nitrophenyl)ethanamine HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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